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Compound of Interest

Compound Name: Methyl 2-nonenoate
CAS No.: 37822-76-7
Cat. No.: B7804197
Get Quote
. J

Executive Summary

Methyl 2-nonenoate (CAS: 111-79-5), often recognized in the industry as Neofolione or Melon
Nonenoate, is an unsaturated ester critical to olfactory research, pheromone synthesis, and
flavor chemistry.[1][2][3][4][5][6] While commercially ubiquitous, its availability is bifurcated: it is
widely available as a "Fragrance Grade" (FG) raw material but scarce as a certified "Analytical
Standard."[1][2]

This guide addresses the specific challenges researchers face when sourcing this compound:
variable isomeric ratios ((E) vs (2)), purity discrepancies, and the necessity of rigorous in-house
validation prior to biological or chemical experimentation.[1][2]

Chemical Profile & Critical Specifications[1][2][4]

Before procurement, researchers must define the stereochemical requirements of their
experiment.[1][2] Commercial Methyl 2-nonenoate is predominantly the (E)-isomer (trans), but
“"technical grade" lots may contain minor amounts of the (Z2)-isomer or saturated methyl
nonanoate.[1][2]
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Feature Specification Notes
The (E)-isomer is the
IUPAC Name Methyl (E)-non-2-enoate thermodynamically stable form.
[11[2]
) Occasionally listed as 14952-
CAS Number 111-79-5 (Generic/Trans)

06-8 (Specific Trans).[1][2]

Molecular Formula

C10H1802

MW: 170.25 g/mol

215.6°C (est) / 115°C @ 21

High boilers; requires heated

Boiling Point S
mmHg GC injection port.[1][2]
Density 0.893 — 0.900 g/mL @ 20°C
] Green, Violet, Melon, High olfactory impact; use
Odor Profile
Cucumber fume hood.[2]
Solubility Soluble in Ethanol, Oils Insoluble in Water.[1][2]

Critical Insight: Biological activity (e.g., insect pheromone response or olfactory receptor

binding) is often stereoselective.[1][2] Do not assume "97% purity” implies 97% (E)-isomer

without verifying the Certificate of Analysis (CoA) or performing chiral GC.[1][2]

The Sourcing Landscape[1][2][7][8]

The commercial market is tiered.[1][2] Understanding this hierarchy prevents overspending on

unnecessary purity or under-specifying for sensitive applications.[1][2]

Tier 1: Analytical Standards (High Cost /| Low Volume)

» Target Audience: Quantitative Analysis, instrument calibration.[1][2][7]

e Suppliers: Sigma-Aldrich (Merck), Supelco, Chemservice.[1][2]
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e Format: Ampules (<19g).[1][2]

 Certification: NMR/GC-MS validated, often >99.0%.[1][2]

Tier 2: Research Chemicals (Moderate Cost | Medium
Volume)[1][2]

o Target Audience: Organic synthesis, biological assays.[1][2][8][9]
o Suppliers: TCI Chemicals, Alfa Aesar (Thermo Scientific), Chem-Impex.[1][2]
o Format: Glass bottles (5g — 100g).

 Purity: Typically 96-98% (GC).[1][2]

Tier 3: Flavor & Fragrance (F&F) Grade (Low Cost | High
Volume)[1][2]

» Target Audience: Formulation, bulk synthesis starting material.[1][2][3]
o Suppliers: Vigon, Bedoukian Research, Berjé.[2]
e Format: Aluminum flasks or drums (1kg+).

» Caveat: Sold by organoleptic profile, not strict stoichiometry. May contain stabilizers (e.g.,
BHT).[1][2]

Procurement Decision Matrix
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Start: Define Research Goal

Is Quantitative Calibration Required?

Tier 1: Analytical Standard
Is it a Biological/Receptor Assay? (Sigma/Supelco)
>99% Purity

Tier 2: Research Grade
Is it for Bulk Synthesis? (TCI/Alfa Aesar)
~97% Purity

Tier 3: F&F Grade
(Vigon/Bedoukian)
Check for Stabilizers

Mandatory In-House Distillation

Click to download full resolution via product page
Figure 1: Strategic sourcing workflow based on experimental sensitivity.

Technical Validation: Quality Control Protocol

Because Methyl 2-nonenoate is an unsaturated ester, it is susceptible to oxidation and
polymerization.[1][2] Regardless of the supplier, you must validate the material upon receipt.[1]
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[2]

Protocol: GC-MS Purity & Isomer Verification

Obijective: Confirm identity, purity, and (E)/(Z) ratio.

Instrument Parameters:

System: Agilent 7890/5977 (or equivalent).

Column: DB-Wax or HP-88 (High polarity required to separate geometric isomers).[1][2]
Standard DB-5 is often insufficient for separating (E)/(Z) isomers effectively.[1][2]

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Split (50:1), 250°C.

Temperature Program:

e Hold 60°C for 2 min.

e Ramp 10°C/min to 230°C.

¢ Hold 5 min.

Sample Prep:

e Dilute 10 uL Methyl 2-nonenoate in 1 mL Hexane (HPLC Grade).[1][2]

 Internal Standard (Optional): Methyl Decanoate (saturated analog) for response factor
correction.[1][2]

Data Interpretation:

e Retention Index (Wax): ~1550-1600 (Polar column).[1][2]

e Mass Spectrum (EI): Look for molecular ion [M]+ at m/z 170.[1][2] Characteristic fragment at
m/z 87 (methoxycarbonyl group) and m/z 113 (loss of methoxy group + rearrangement).[1][2]
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» Isomer Check: The (E)-isomer typically elutes after the (Z)-isomer on polar columns due to
better packing/interaction with the stationary phase, though this must be confirmed with
known standards if absolute retention is unknown.[1][2]

Validation Workflow

Check E/Z Ratio ———————— SERE N

__——> Under Argon

Purity > 97%?

Organoleptic Check GC-MS Analysis Vacuum Distillation

Receive Shipment —» (Green/Melon Odor?) (Polar Column) (Remove Polymers)

Click to download full resolution via product page

Figure 2: Quality Control (QC) loop ensures experimental integrity before use.[1][2]

Handling & Safety (HSE)[1][2]
Methyl 2-nonenoate is not highly toxic but is a potent irritant and sensitizer.[1][2]
» GHS Classification:
o Skin Irritation: Category 2 (H315)[1][2][10]
o Eye Irritation: Category 2A (H319)[1][2][10]
o Aquatic Toxicity: Chronic 2 (H411)[1][2]
e Storage:

o Oxidation Risk: The double bond at C2 makes it susceptible to autoxidation.[1][2] Store
under inert gas (Argon/Nitrogen) in amber glass.

o Temperature: Refrigeration (2-8°C) is recommended for long-term storage (>3 months).[1]

[2]
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¢ Odor Control: The material has a pervasive "fatty/melon” odor that clings to clothing.[1][2]
Double-glove and use a dedicated waste container in the fume hood.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7804197/docs#technical-guide-sourcing-and-
validating-methyl-2-nonenoate-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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